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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536

An In-depth Technical Guide on the Core Mechanism of C.I. Disperse Blue 291

For Researchers, Scientists, and Drug Development Professionals

Introduction: Azo Dyes and the Disperse Class

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by
the presence of one or more azo groups (—N=N-) connecting aromatic rings. Their widespread
use in the textile, pharmaceutical, and food industries stems from their straightforward
synthesis, cost-effectiveness, and broad color palette.[1][2] Within this family, disperse dyes are
a specific category of non-ionic, sparingly water-soluble colorants designed for dyeing
hydrophobic synthetic fibers, most notably polyester.[3][4]

The dyeing mechanism for disperse dyes is not based on forming a chemical bond with the
fiber. Instead, it is a process of diffusion where the dye, applied as a fine aqueous dispersion,
transfers from the water phase to the solid fiber phase.[5] This is achieved by heating the
polyester fibers to high temperatures (typically above 100°C), which causes the amorphous
regions of the polymer structure to swell, allowing the small, non-polar dye molecules to
penetrate and become physically trapped within the fiber matrix upon cooling.[5][6] The dye
molecules are then held in place by weak intermolecular forces, such as van der Waals forces
and hydrogen bonds.[5]

C.l. Disperse Blue 291 is a mono-azo disperse dye used commercially for dyeing polyester and
its blends, imparting a greenish-light blue shade.[7] This guide delves into its fundamental
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mechanism, covering its synthesis, dyeing application, and toxicological profile from a technical
perspective.

Chemical Identity and Physicochemical Properties

Disperse Blue 291 is chemically identified as N-[2-[(2-bromo-4-6-dinitrophenyl)azo]-5-
(diethylamino)-4-methoxyphenyllacetamide.[8][9] Its key properties are summarized in Table 1.
The low water solubility and moderate octanol-water partition coefficient (XLogP3) are
characteristic of disperse dyes, facilitating their affinity for hydrophobic fibers over the aqueous
dye bath.

Table 1: Physicochemical Properties of Disperse Blue 291

Property Value Source(s)
C.l. Name Disperse Blue 291 [7]

CAS Registry No. 56548-64-2 [7]
Molecular Formula C19H21BrNeOs [7]
Molecular Weight 509.31 g/mol [7119]
Chemical Class Mono-azo [7]
Appearance Dark blue particles [7]
XLogP3 (log Kow) 4.1 9]

| Water Solubility | Very low |[3] |

Core Mechanism of Action: Synthesis and Dyeing
Synthesis Pathway

The synthesis of Disperse Blue 291, like most azo dyes, is a two-step process: diazotization
followed by azo coupling.[10]

» Diazotization: The primary aromatic amine, 2,4-Dinitro-6-bromoaniline, serves as the diazo
component. It is treated with a source of nitrous acid (typically sodium nitrite dissolved in a
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strong acid like nitrosyl sulfuric acid) at low temperatures to form a reactive diazonium salt.
[71[10]

e Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, N-
(3-(diethylamino)-4-methoxyphenyl)acetamide. This electron-rich molecule undergoes
electrophilic substitution with the diazonium salt to form the stable azo bridge (—-N=N-),
yielding the final Disperse Blue 291 molecule.[7]

Synthesis Process
Reactants

2,4-Dinitro-6-bromoaniline
(Diazo Component)

N-(3-(diethylamino)-4-
methoxyphenyl)acetamide
(Coupling Component)

Diazonium Salt

(Intermediate)
Step 2: Azo Coupling C.I. Disperse Blue 291

A

Step 1: Diazotization
(NaNOz / H2SOa, 0-5°C)

Click to download full resolution via product page
Diagram 1: Synthesis Pathway of C.l. Disperse Blue 291.

Dyeing Mechanism on Polyester

The application of Disperse Blue 291 to polyester fiber is a physical process governed by
temperature, time, and pH. The most common industrial method is high-temperature, high-

pressure exhaust dyeing.[11]

The process begins with the preparation of a stable aqueous dispersion of the dye. Due to its
low water solubility, a dispersing agent is crucial to prevent the aggregation of dye particles.[11]
[12] The pH of the dye bath is adjusted to an acidic range (4.5-5.5) using acetic acid to ensure
dye stability and optimal exhaustion onto the fiber.[5][11]

As the temperature is raised to 130-135°C, the kinetic energy of the dye molecules increases,
and the polyester fibers swell. This opens up pores in the fiber's molecular structure, allowing
the small dye molecules to diffuse from the aqueous phase into the amorphous regions of the
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polymer.[5][11] After a holding period to ensure deep penetration and leveling, the system is
cooled. This traps the dye molecules inside the fiber structure. A final "reduction clearing" step
with a reducing agent (e.g., sodium hydrosulfite) at an elevated temperature removes any dye
particles adhering to the fiber surface, which is critical for achieving good wash and rubbing

fastness.[11][12]
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Diagram 2: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Quantitative Data

The performance of a dye is quantified by its fastness properties, which describe the resistance
of the color to various environmental factors during use. The data for Disperse Blue 291 on
polyester fabric is summarized in Table 2.

Table 2: Fastness Properties of Disperse Blue 291 on Polyester

Fastness Property Test Method Rating Source(s)
Light (Xenon Arc) ISO 105-B02 5-6 (out of 8) [2]
Washing ISO 105-C03 4 (out of 5) [2]
Sublimation (180°C,

309) ISO 105-P0O1 4 (out of 5) 2]
Rubbing (Dry) ISO 105-X12 4-5 (out of 5) [2]
Rubbing (Wet) ISO 105-X12 4-5 (out of 5) [2]
Perspiration AATCC 5 (Stain & Fading) [7]

Ironing AATCC 3 (Fading) [7]

(Note: Fastness ratings are typically on a 1-5 scale, with 5 being excellent. Light fastness is
rated on a 1-8 scale, with 8 being excellent.)

Experimental Protocols
Representative Synthesis Protocol (General for Azo
Dyes)

While the precise industrial synthesis protocol for Disperse Blue 291 is proprietary, a
representative laboratory procedure for azo dye synthesis can be outlined based on
established methods.[10][13]

» Diazotization: a. Prepare a solution of nitrosyl sulfuric acid by slowly dissolving sodium nitrite
(0.01 mol) in concentrated sulfuric acid at a temperature maintained below 10°C. b. In a
separate vessel, dissolve the diazo component, 2,4-Dinitro-6-bromoaniline (0.01 mol), in a
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suitable solvent such as acetic acid or sulfuric acid. c. Cool the amine solution to 0-5°C in an
ice bath. d. Slowly add the prepared nitrosyl sulfuric acid to the amine solution, maintaining
the temperature at 0-5°C with constant stirring. e. Continue stirring for 30-60 minutes after
the addition is complete to ensure full formation of the diazonium salt. The completion can be
checked with a starch-iodide paper test for excess nitrous acid.

e Coupling: a. In a separate vessel, dissolve the coupling component, N-(3-(diethylamino)-4-
methoxyphenyl)acetamide (0.01 mol), in an aqueous acidic solution. b. Cool the coupling
solution to 0-5°C. c. Slowly add the previously prepared cold diazonium salt solution to the
coupling solution with vigorous stirring. d. Maintain the temperature at 0-5°C and continue
stirring for 1-2 hours. The dye will precipitate out of the solution. e. Adjust the pH to 4-5 to
ensure complete coupling. f. Isolate the precipitated dye product by filtration, wash
thoroughly with cold water until the filtrate is neutral, and dry under vacuum.

High-Temperature Polyester Dyeing Protocol

This protocol describes a standard laboratory procedure for dyeing a 2g polyester fabric
sample.[11][12]

e Dye Bath Preparation: a. Weigh 0.04g of Disperse Blue 291 dye powder (for a 2% on weight
of fabric, 0.w.f., shade). b. Create a smooth paste by adding a few drops of a non-ionic
dispersing agent. c. Gradually add warm water to the paste to create a fine dispersion. d.
Prepare the dye bath with a liquor ratio of 1:50 (100 mL of water for 2g of fabric). Add the dye
dispersion to the bath. e. Add a leveling agent if required. f. Adjust the pH of the dye bath to
4.5 by adding dilute acetic acid.

e Dyeing Procedure: a. Place the pre-wetted polyester fabric sample into the dye bath at
approximately 60°C. b. Seal the dyeing vessel (e.g., in a high-temperature dyeing machine).
c. Raise the temperature to 130°C at a rate of 2°C/minute. d. Hold the temperature at 130°C
for 45-60 minutes, ensuring agitation or circulation. e. Cool the bath down to 80°C at a rate
of 2.5°C/minute.

o After-treatment (Reduction Clearing): a. Drain the dye bath. b. Treat the dyed fabric in a
fresh bath containing 1-2 g/L sodium hydroxide and 1-2 g/L sodium hydrosulfite.[11] c. Heat
the clearing bath to 70-80°C and hold for 15 minutes. d. Rinse the fabric thoroughly with hot
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water, then cold water, and neutralize with a weak acetic acid solution if necessary. e. Dry
the fabric in an oven or air.

Ecotoxicological Profile and Assessment

Disperse Blue 291 has been identified as a compound of concern regarding its environmental
and health effects. As an azo dye, it has the potential to be genotoxic.[14] Studies have been
conducted to evaluate its impact on mammalian cells.

Genotoxicity and Cytotoxicity

Research using the human hepatoma cell line (HepG2) has demonstrated that Disperse Blue
291 exhibits genotoxic, mutagenic, and cytotoxic effects.[8][14] At concentrations of 400 pg/mL
and higher, the dye was shown to:

e Induce DNA Damage: A significant increase in comet tail length was observed via the comet
assay, indicating DNA strand breaks.[8]

o Cause Chromosomal Damage: An increased frequency of micronuclei was detected, which
is an indicator of clastogenic or aneugenic events (mutagenicity).[8]

o Decrease Cell Viability: The dye was found to be cytotoxic, reducing the number of viable
cells at higher concentrations.[8]

These findings highlight the potential risks associated with the release of untreated textile
effluents containing this dye into aquatic ecosystems.

Genotoxicity Assessment Protocol

The workflow for assessing the genotoxicity of a compound like Disperse Blue 291 typically
involves in vitro mammalian cell assays.
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Diagram 3: Workflow for In Vitro Genotoxicity Assessment.

Conclusion
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C.l. Disperse Blue 291 is a typical mono-azo disperse dye whose fundamental mechanism
relies on a well-established two-step synthesis and a diffusion-based dyeing process for
hydrophobic fibers like polyester. Its chemical structure and non-ionic nature provide good
affinity for polyester, resulting in fair to good fastness properties required for textile applications.
However, the technical profile of this dye is incomplete without considering its ecotoxicological
footprint. In vitro studies have demonstrated clear genotoxic and cytotoxic effects, underscoring
the critical need for stringent wastewater treatment in textile manufacturing and encouraging
the ongoing development of safer, non-mutagenic dye alternatives. For professionals in
research and drug development, understanding the duality of such compounds—their
functional efficacy versus their potential biological hazards—is paramount for informed risk
assessment and the pursuit of sustainable chemical technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://sphinxsai.com/2016/ch_vol9_no8/1/(162-169)V9N8CT.pdf
https://biointerfaceresearch.com/wp-content/uploads/2020/12/20695837114.1171311723.pdf
https://www.researchgate.net/publication/6112492_Genotoxic_mutagenic_and_cytotoxic_effects_of_the_commercial_dye_CI_Disperse_Blue_291_in_the_human_hepatic_cell_line_HepG2
https://www.benchchem.com/product/b1345536#basic-mechanism-of-disperse-blue-291g-as-an-azo-dye
https://www.benchchem.com/product/b1345536#basic-mechanism-of-disperse-blue-291g-as-an-azo-dye
https://www.benchchem.com/product/b1345536#basic-mechanism-of-disperse-blue-291g-as-an-azo-dye
https://www.benchchem.com/product/b1345536#basic-mechanism-of-disperse-blue-291g-as-an-azo-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345536?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

